N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)cyclobutanecarboxamide
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Description
N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)cyclobutanecarboxamide is a useful research compound. Its molecular formula is C14H19NO2S and its molecular weight is 265.37. The purity is usually 95%.
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Scientific Research Applications
Novel Binding Sites for FTO Inhibitors
Research has identified N-(5-Chloro-2,4-dihydroxyphenyl)-1-phenylcyclobutanecarboxamide (N-CDPCB, 1a) as an inhibitor of the fat mass and obesity-associated protein (FTO). The crystal structure of FTO with 1a revealed a novel binding site for FTO inhibitors, highlighting the potential for developing selective and potent inhibitors of FTO, which could inform therapeutic targets for obesity or obesity-related diseases (Wu He et al., 2015).
Synthesis of Pyridines and Pyrido[2,3-d]pyrimidines
A study focused on the condensation of cyanothioacetamide with various compounds, resulting in the exclusive formation of 6-substituted pyridines and pyrido[2,3-d]pyrimidines. These compounds have potential applications in medicinal chemistry, given their preliminary biological activities, which showed that certain analogues were less active than methotrexate against specific cancer cell lines (T. Su et al., 1988).
Efficient Synthesis of Oxazoles
An efficient two-step synthesis of 2-phenyl-4,5-substituted oxazoles via intramolecular copper-catalyzed cyclization of highly functionalized novel β-(methylthio)enamides was reported. This process allows for the introduction of various functionalities into the oxazole products, indicating potential applications in synthetic and medicinal chemistry (S. Vijay Kumar et al., 2012).
Identification of Research Chemicals
A study identified and characterized a specific research chemical obtained from an Internet vendor, highlighting the importance of accurate labeling and identification in research chemicals. The analytical characterization included chromatographic and spectroscopic analyses, contributing to the safety and reliability of research materials (Gavin McLaughlin et al., 2016).
Properties
IUPAC Name |
N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]cyclobutanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO2S/c1-18-12-7-5-10(6-8-12)13(16)9-15-14(17)11-3-2-4-11/h5-8,11,13,16H,2-4,9H2,1H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMCDEVJDHWCDSN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)C(CNC(=O)C2CCC2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.